Cas no 13575-42-3 (5-Methylthiazolo[4,5-b]pyridin-2-amine)

• Product Name: 5-Methylthiazolo[4,5-b]pyridin-2-amine
• CAS No: 13575-42-3
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 1037353
• PubChem ID: 21560640
• Update Time: 2025-06-11

5-Methylthiazolo[4,5-b]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methylthiazolo[4,5-b]pyridin-2-amine
• 5-methyl-[1,3]thiazolo[4,5-b]pyridin-2-amine
• 2-Amino-5-methyl-thiazolo< 4,5-b> pyridin
• 5-Methyl-2-amino-thiazolo< 4,5-b> pyridin
• 5-methyl-thiazolo[4,5-b]pyridin-2-ylamine
• AK109672
• KB-246649
• DB-359106
• SCHEMBL11827823
• DTXSID60615871
• 5-Methyl[1,3]thiazolo[4,5-b]pyridin-2-amine
• EN300-1154218
• 13575-42-3
• CS-0308325

• Inchi： 1S/C7H7N3S/c1-4-2-3-5-6(9-4)10-7(8)11-5/h2-3H,1H3,(H2,8,9,10)
• InChI Key： STUWMBAEQINNKO-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1C=CC(C)=N2

Computed Properties

• Exact Mass: 165.03606841g/mol
• Monoisotopic Mass: 165.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 5-Methylthiazolo[4,5-b]pyridin-2-amine

Introduction to 5-Methylthiazolo[4,5-b]pyridin-2-amine (CAS No. 13575-42-3) and Its Emerging Applications in Chemical Biology

The compound 5-Methylthiazolo[4,5-b]pyridin-2-amine (CAS No. 13575-42-3) represents a fascinating scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its fused thiazole and pyridine rings, exhibits unique structural and functional properties that make it a promising candidate for various biological applications. The presence of a methyl group at the 5-position of the thiazole ring and an amine substituent at the 2-position of the pyridine ring contributes to its diverse reactivity and potential utility in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 5-Methylthiazolo[4,5-b]pyridin-2-amine scaffold has been extensively studied for its ability to interact with biological targets, particularly enzymes and receptors involved in critical cellular pathways. Its structural features allow for selective binding to specific proteins, making it a valuable tool in the design of inhibitors and modulators. For instance, studies have demonstrated its potential in targeting enzymes such as kinases, which are often implicated in diseases like cancer and inflammation.

One of the most compelling aspects of 5-Methylthiazolo[4,5-b]pyridin-2-amine is its versatility in chemical modifications. Researchers have leveraged this compound as a starting point for synthesizing derivatives with enhanced pharmacological properties. By introducing additional functional groups or altering the substitution patterns, scientists have generated libraries of compounds that exhibit improved solubility, bioavailability, and target specificity. These derivatives have been tested in various preclinical models, showing promising results in modulating pathways associated with neurological disorders, cardiovascular diseases, and infectious diseases.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process for 5-Methylthiazolo[4,5-b]pyridin-2-amine derivatives. Molecular docking studies have provided insights into the binding modes of these compounds with their target proteins, enabling rational design of more effective inhibitors. Additionally, structure-based drug design approaches have been employed to optimize the scaffold for better pharmacokinetic profiles. These computational strategies have not only shortened the development timeline but also reduced costs associated with traditional trial-and-error methods.

In the realm of clinical applications, 5-Methylthiazolo[4,5-b]pyridin-2-amine has shown particular promise in oncology research. Preclinical studies have indicated that certain derivatives of this compound can inhibit the growth of tumor cells by interfering with key signaling pathways involved in cancer progression. For example, research has suggested that these derivatives may disrupt tyrosine kinase activity, which is crucial for cell proliferation and survival. Furthermore, their ability to induce apoptosis in cancer cells without significant toxicity to healthy tissues makes them attractive candidates for further development as anticancer agents.

Another area where 5-Methylthiazolo[4,5-b]pyridin-2-amine has made notable contributions is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic syndromes. Studies have demonstrated that derivatives of this compound can modulate inflammatory responses by inhibiting key enzymes such as COX-2 and NF-κB. By doing so, they offer a potential therapeutic strategy for conditions like rheumatoid arthritis and inflammatory bowel disease. The dual functionality of this scaffold allows it to engage multiple targets simultaneously, enhancing its therapeutic efficacy.

The synthesis and characterization of 5-Methylthiazolo[4,5-b]pyridin-2-amine also contribute to our understanding of heterocyclic chemistry principles. The methodologies developed for its preparation have been adapted for other related compounds, fostering innovation in synthetic organic chemistry. Advances in catalytic processes have enabled more efficient and sustainable routes to this scaffold, aligning with green chemistry initiatives. These developments not only improve laboratory practices but also have broader implications for industrial applications where cost-effective and environmentally friendly synthesis methods are increasingly valued.

As research continues to evolve, the potential applications of 5-Methylthiazolo[4,5-b]pyridin-2-amine are likely to expand further. Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for therapeutic intervention where targeted small molecules play a pivotal role. The unique properties of this compound make it well-suited for developing precision medicines that address specific genetic or molecular profiles associated with diseases. By combining traditional medicinal chemistry approaches with cutting-edge biotechnological innovations, researchers are poised to unlock new therapeutic possibilities.

In conclusion, 5-Methylthiazolo[4,5-b]pyridin-2-amineseemingly holds immense promise as a versatile scaffold for drug discovery across multiple therapeutic areas。 Its structural features enable selective interactions with biological targets， while its amenability to chemical modification allows for tailored derivatives with enhanced pharmacological properties。 With ongoing advancements in computational chemistry， synthetic methodologies， and clinical research， this compound is set to play a significant role in shaping the future landscape of chemical biology。 As our understanding deepens， so too will our ability to harness its potential for improving human health。